Cas no 1850934-86-9 (3-(3-Methylcyclohexyl)prop-2-ynoic acid)

• Product Name: 3-(3-Methylcyclohexyl)prop-2-ynoic acid
• CAS No: 1850934-86-9
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5693810
• PubChem ID: 130947016
• Update Time: 2025-10-28

3-(3-Methylcyclohexyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-787438
• 1850934-86-9
• 3-(3-Methylcyclohexyl)prop-2-ynoicacid
• 3-(3-Methylcyclohexyl)prop-2-ynoic acid
• 2-Propynoic acid, 3-(3-methylcyclohexyl)-

• Inchi： 1S/C10H14O2/c1-8-3-2-4-9(7-8)5-6-10(11)12/h8-9H,2-4,7H2,1H3,(H,11,12)
• InChI Key： SXYAYEVUEONNGF-UHFFFAOYSA-N
• SMILES： OC(C#CC1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 295.7±7.0 °C(Predicted)
• pka: 2.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on 3-(3-Methylcyclohexyl)prop-2-ynoic acid

3-(3-Methylcyclohexyl)prop-2-ynoic Acid (CAS No. 1850934-86-9): A Comprehensive Overview

3-(3-Methylcyclohexyl)prop-2-ynoic acid (CAS No. 1850934-86-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a propargylic acid moiety attached to a 3-methylcyclohexyl group, which imparts it with distinct reactivity and functional properties.

The molecular formula of 3-(3-Methylcyclohexyl)prop-2-ynoic acid is C10H14O2, and its molecular weight is approximately 170.21 g/mol. The compound's structure includes a terminal alkyne group, which is known for its high reactivity and ability to participate in a wide range of chemical reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This makes it an attractive building block for the synthesis of complex molecules and functional materials.

In the pharmaceutical industry, 3-(3-Methylcyclohexyl)prop-2-ynoic acid has shown promise as a key intermediate in the development of new drugs. Its unique structure allows for the introduction of functional groups that can enhance the pharmacological properties of target molecules. Recent studies have explored its use in the synthesis of potential anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-(3-Methylcyclohexyl)prop-2-ynoic acid-based derivatives that exhibited potent anti-inflammatory activity in vitro and in vivo.

The alkyne functionality in 3-(3-Methylcyclohexyl)prop-2-ynoic acid also makes it an ideal candidate for click chemistry applications. Click chemistry is a powerful tool in drug discovery and materials science, enabling the rapid and efficient synthesis of complex molecules through highly selective and robust reactions. The CuAAC reaction, in particular, has been widely used to conjugate 3-(3-Methylcyclohexyl)prop-2-ynoic acid with various biomolecules, such as peptides and antibodies, for the development of targeted drug delivery systems.

Beyond pharmaceutical applications, 3-(3-Methylcyclohexyl)prop-2-ynoic acid has found utility in materials science. Its ability to undergo polymerization reactions has led to the development of novel polymers with unique properties. For example, researchers at the University of California have synthesized poly(3-(3-Methylcyclohexyl)prop-2-ynoic acid) derivatives that exhibit excellent thermal stability and mechanical strength. These polymers have potential applications in advanced materials for electronics, coatings, and adhesives.

The synthesis of 3-(3-Methylcyclohexyl)prop-2-ynoic acid can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of 3-methylcyclohexanone with propargyl bromide followed by hydrolysis to form the carboxylic acid. Another approach involves the palladium-catalyzed coupling of 1-bromo-3-methylcyclohexane with propargyl alcohol, followed by oxidation to yield the final product. These synthetic methods have been optimized to achieve high yields and purity levels, making 3-(3-Methylcyclohexyl)prop-2-ynoic acid readily available for research and industrial applications.

In conclusion, 3-(3-Methylcyclohexyl)prop-2-ynoic acid (CAS No. 1850934-86-9) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.